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CAS No.: 28834-25-5

Cat. No.: B10787617

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nootkatone, a naturally occurring sesquiterpenoid, is a key flavor and aroma constituent of

grapefruit. Beyond its organoleptic properties, it has garnered significant interest for its diverse

biological activities, including insecticidal, anti-inflammatory, and metabolism-regulating effects.

A thorough understanding of its physicochemical properties and solubility is paramount for its

effective application in research and development. This technical guide provides an in-depth

overview of the core physicochemical characteristics of Nootkatone, detailed experimental

protocols for their determination, and a summary of its known interactions with key signaling

pathways.

Physicochemical Properties
Nootkatone is a bicyclic sesquiterpenoid ketone. Its chemical structure and key

physicochemical properties are summarized in the tables below.
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Table 1: General Physicochemical Properties of
Nootkatone

Property Value Reference(s)

Molecular Formula C₁₅H₂₂O [1][2][3][4]

Molecular Weight 218.34 g/mol [2][5][6]

Appearance

White to yellowish crystalline

solid or colorless to yellowish

liquid

[1][5][7][8]

Odor

Strong, characteristic

grapefruit, citrus, and woody

aroma

[9][10][11]

CAS Number 4674-50-4 [1][2][4]

Table 2: Thermal and Density Properties of Nootkatone
Property Value Reference(s)

Melting Point 32 - 39 °C [2][5][7][10][11]

Boiling Point

125 °C at 0.5 mmHg; ~170 °C

at 0.5 mmHg; ~298.76 °C

(estimated)

[1][2][7][10]

Density
~0.9963 - 1.032 g/mL at 20-25

°C
[1][2][5][10]

Flash Point >100 °C (>200 °F) [1][2][10][11]

Table 3: Physicochemical Parameters of Nootkatone
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Property Value Reference(s)

logP (Octanol-Water Partition

Coefficient)
3.8 - 3.84 [1][2][4][6]

Vapor Pressure
~0.000358 - 0.001183 mmHg

at 23-25 °C
[2][4][10]

Refractive Index ~1.5100 - 1.5310 at 20 °C [7][10][12]

Solubility
Nootkatone's solubility is a critical factor for its formulation and delivery in various applications.

It is generally characterized as being poorly soluble in water and soluble in many organic

solvents.

Table 4: Solubility of Nootkatone
Solvent Solubility Reference(s)

Water
Practically insoluble; ~2.375

mg/L at 25 °C (estimated)
[1][5][9][11]

Ethanol Soluble; ~33 mg/mL [1][3][8][9]

Dimethyl Sulfoxide (DMSO) Soluble; ~20 - 50 mg/mL [3][13][14]

Dimethylformamide (DMF) Soluble; ~33 mg/mL [3]

Oils Soluble [1]

Dichloromethane Very soluble [5]

Ethyl Acetate Very soluble [5]

Hexanes Soluble [5]

Dipropylene Glycol Soluble [11]

Aqueous Buffers

Sparingly soluble (~0.25

mg/mL in a 1:3 ethanol:PBS

(pH 7.2) solution)

[3]
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Experimental Protocols
The following sections detail the general experimental methodologies for determining the key

physicochemical and solubility parameters of Nootkatone.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)
This method is suitable for substances with a solubility of greater than 10⁻² g/L.

Principle: A saturated solution of Nootkatone in water is prepared, and the concentration of

Nootkatone in the aqueous phase is determined after reaching equilibrium.

Apparatus: Temperature-controlled shaker or stirrer, centrifuge, analytical balance, filtration

apparatus (e.g., syringe filter with a membrane resistant to Nootkatone), and a suitable

analytical instrument for quantification (e.g., HPLC-UV, GC-MS).

Procedure:

An excess amount of Nootkatone is added to a flask containing purified water.

The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a sufficient

time to reach equilibrium (typically 24-48 hours). Preliminary tests should be conducted to

determine the equilibration time.

After equilibration, the mixture is allowed to stand to allow for phase separation.

Centrifugation may be used to facilitate the separation of undissolved solid.

A sample of the clear aqueous phase is carefully withdrawn and filtered to remove any

remaining solid particles.

The concentration of Nootkatone in the filtrate is determined using a validated analytical

method.

The experiment is repeated to ensure reproducibility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b10787617/docs?utm_src=pdf-body#nootkatone-a-comprehensive-technical-guide-to-its-physicochemical-properties-and-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Equilibration & Separation Analysis

Add excess Nootkatone to water Seal and agitate at constant temperature Allow to equilibrate (24-48h) Centrifuge and filter Analyze aqueous phase (HPLC/GC) Determine concentration

Click to download full resolution via product page

Workflow for Water Solubility Determination.

Determination of Solubility in Organic Solvents (Shake-
Flask Method)

Principle: This method is analogous to the water solubility determination but utilizes an

organic solvent instead of water.

Procedure:

An excess amount of Nootkatone is added to a known volume of the organic solvent in a

sealed container.

The mixture is agitated at a constant temperature until equilibrium is reached.

The undissolved solid is separated by centrifugation and/or filtration.

The concentration of Nootkatone in the clear supernatant is quantified using a suitable

analytical technique (e.g., HPLC, GC).

Determination of Melting Point (Capillary Method)
Principle: The temperature at which the crystalline solid Nootkatone transitions to a liquid is

observed.

Apparatus: Melting point apparatus (e.g., Thiele tube or a digital instrument like Mel-Temp),

capillary tubes, thermometer.

Procedure:
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A small amount of finely powdered, dry Nootkatone is packed into a capillary tube, sealed

at one end.

The capillary tube is placed in the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire solid has melted.

Determination of Boiling Point (Distillation/Reflux
Method)

Principle: The temperature at which the vapor pressure of liquid Nootkatone equals the

surrounding atmospheric pressure is measured.

Apparatus: Distillation or reflux apparatus, heating mantle, thermometer.

Procedure:

A sample of Nootkatone is placed in a distillation flask with boiling chips.

The apparatus is assembled for simple distillation or reflux.

The sample is heated, and the temperature is recorded when the liquid is boiling and a

stable temperature is observed on the thermometer placed in the vapor phase.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Determination of Octanol-Water Partition Coefficient
(logP) (Shake-Flask Method)

Principle: Nootkatone is partitioned between n-octanol and water, and the concentration in

each phase is measured at equilibrium.

Procedure:
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A solution of Nootkatone in either n-octanol or water is prepared.

This solution is mixed with the other immiscible solvent (water or n-octanol, respectively)

in a separatory funnel.

The mixture is shaken until equilibrium is reached.

The two phases are allowed to separate.

The concentration of Nootkatone in both the n-octanol and water phases is determined

analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this

value.

Signaling Pathways and Mechanisms of Action
Nootkatone exerts its biological effects through the modulation of several key signaling

pathways.

Insecticidal Activity: Octopamine and GABA Receptor
Modulation
Nootkatone's insecticidal properties are attributed to its interaction with the insect nervous

system. It is believed to act as an antagonist of octopamine receptors, which are involved in

neurotransmission in invertebrates, leading to fatal spasms.[5] Additionally, it has been shown

to potentiate GABA-gated chloride channels, further disrupting neuronal function.[15]
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Insecticidal Mechanism of Nootkatone.

Anti-inflammatory Effects: Modulation of NF-κB and
Nrf2/HO-1 Pathways
Nootkatone has demonstrated anti-inflammatory properties by inhibiting the pro-inflammatory

NF-κB (Nuclear Factor kappa B) signaling pathway.[16] This leads to a reduction in the

production of inflammatory cytokines such as TNF-α and IL-6. Concurrently, Nootkatone can

activate the Nrf2/HO-1 pathway, an important cellular defense mechanism against oxidative

stress.[16]
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Anti-inflammatory Signaling of Nootkatone.

Metabolic Regulation: AMPK and JAK2-STAT Signaling
Nootkatone has been shown to activate AMP-activated protein kinase (AMPK), a key regulator

of cellular energy homeostasis.[13] AMPK activation can lead to improved glucose uptake and

fatty acid oxidation. Furthermore, Nootkatone has been found to inhibit the JAK2-STAT

signaling pathway, which is involved in adipogenesis, thereby potentially reducing lipid

accumulation.[17]
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Metabolic Regulatory Pathways of Nootkatone.

Conclusion
This technical guide provides a consolidated resource on the fundamental physicochemical

properties and solubility of Nootkatone, essential for its application in research and

development. The detailed experimental protocols offer a foundation for the accurate and

reproducible characterization of this multifaceted natural compound. Furthermore, the

elucidation of its interactions with key signaling pathways underscores its potential in diverse

fields, from agriculture to therapeutics. Further research into its mechanisms of action will

continue to unveil new opportunities for the application of Nootkatone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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